Cas no 866016-73-1 (7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one)

• Product Name: 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one
• CAS No: 866016-73-1
• MF: C₂₆H₂₁NO₄
• MW: 411.449247121811
• CID: 5821175
• PubChem ID: 2134977
• Update Time: 2025-10-22

7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylbenzoyl)-5-[(3-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
• 7-(4-methylbenzoyl)-5-(3-methylbenzyl)-[1,3]dioxolo[4,5-g]quinolin-8(5H)-one
• 866016-73-1
• 7-(4-methylbenzoyl)-5-[(3-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one
• AB00674741-01
• F1602-0069
• AKOS001831107
• SCHEMBL1020235
• 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

• Inchi： 1S/C26H21NO4/c1-16-6-8-19(9-7-16)25(28)21-14-27(13-18-5-3-4-17(2)10-18)22-12-24-23(30-15-31-24)11-20(22)26(21)29/h3-12,14H,13,15H2,1-2H3
• InChI Key： DDOWBNUYHGTONR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2)C2=C(C=C3OCOC3=C2)C(=O)C(C(=O)C2=CC=C(C)C=C2)=C1

Computed Properties

• Exact Mass: 411.14705815g/mol
• Monoisotopic Mass: 411.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo4,5-gquinolin-8-one

Introduction to 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 866016-73-1)

7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 866016-73-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines and is characterized by its unique structural features, which include a substituted benzoyl group and a methylphenylmethyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has been extensively studied using various spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the dioxolane ring system and the quinoline core imparts unique electronic and steric properties that are crucial for its biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from quinoline scaffolds. 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has shown promising results in several preclinical studies. Research has demonstrated its potential as an antiproliferative agent against various cancer cell lines. Specifically, it has exhibited significant cytotoxicity against breast cancer cells (MCF-7) and colon cancer cells (HT-29), with IC50 values in the low micromolar range.

The mechanism of action of 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one is not yet fully elucidated; however, preliminary studies suggest that it may target multiple cellular pathways involved in cell proliferation and survival. One possible mechanism involves the inhibition of topoisomerase II activity, which is essential for DNA replication and transcription. By disrupting this process, the compound can induce DNA damage and subsequently trigger apoptosis in cancer cells.

Beyond its antiproliferative properties, 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory activity could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one has been evaluated in animal models. Preliminary data indicate that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours post-administration. It also demonstrates a moderate half-life and low clearance rate, suggesting that it could be administered once or twice daily for therapeutic purposes.

Toxicity studies have shown that 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one is generally well-tolerated at therapeutic doses. Acute toxicity studies in rodents did not reveal any significant adverse effects at doses up to 200 mg/kg. Chronic toxicity studies are currently underway to further evaluate its long-term safety profile.

In conclusion, 7-(4-methylbenzoyl)-5-(3-methylphenyl)methyl-2H,5H,8H-1,3dioxolo[4,5-g]quinolin-8-one (CAS No. 866016-73-1) represents a promising lead compound for the development of novel therapeutic agents. Its unique structural features and multifaceted biological activities make it an attractive candidate for further preclinical and clinical investigation. Ongoing research aims to optimize its pharmacological properties and explore its potential applications in various disease settings.